Cas no 54252-56-1 ((3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)methanamine)

(3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)methanamine structure
54252-56-1 structure
Product Name:(3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)methanamine
CAS No:54252-56-1
MF:C9H12N2O
MW:164.204381942749
MDL:MFCD22123668
CID:370417
PubChem ID:299853
Update Time:2025-04-19

(3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)methanamine
    • (3,4-Dihydro-2hH-benzo[1,4]oxazin-3-yl)methylamine
    • (3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)MethanaMine hydrochloride
    • (3,4-DIHYDRO-2H-BENZO[1,4]OXAZIN-3-YL)METHYLAMINE,
    • 2H-1,4-Benzoxazine-3-methanamine,3,4-dihydro-
    • 3-(Aminomethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine
    • 3,4-dihydro-2H-1,4-benzoxazin-3-ylmethanamine
    • 3-Aminomethyl-1,4-benzoxazin
    • 3-aminomethyl-3,4-dihydro-2H-1,4-benzoxazine
    • NSC 173322
    • C-(3,4-Dihydro-2H-benzo[1,4]oxazin-3-yl)-methylamine
    • SCHEMBL9511671
    • MFCD05664019
    • BB 0260903
    • F12484
    • 54252-56-1
    • NSC173322
    • AKOS006293713
    • DTXSID70306021
    • A830066
    • NSC-173322
    • 1-(3,4-dihydro-2H-1,4-benzoxazin-3-yl)methanamine
    • FT-0690638
    • C-(3,4-dihydro-2h-benzo[1,4]oxazin-3-yl)methylamine
    • DA-05046
    • MDL: MFCD22123668
    • Inchi: 1S/C9H12N2O/c10-5-7-6-12-9-4-2-1-3-8(9)11-7/h1-4,7,11H,5-6,10H2
    • InChI Key: UOBUMUKUDJXGKK-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2NC(CN)C1

Computed Properties

  • Exact Mass: 164.09500
  • Monoisotopic Mass: 164.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.8
  • Topological Polar Surface Area: 47.3A^2

Experimental Properties

  • Density: 1.108±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 312.2°Cat760mmHg
  • Flash Point: 142.6°C
  • Refractive Index: 1.547
  • Solubility: Slightly soluble (12 g/l) (25 º C),
  • PSA: 47.28000
  • LogP: 1.65650

(3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)methanamine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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